Cas no 1254-73-5 (1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2))

1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2) structure
1254-73-5 structure
Product Name:1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2)
CAS No:1254-73-5
MF:C22H30Cl2N4O4
MW:485.404003620148
CID:177744
PubChem ID:102059
Update Time:2025-04-19

1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexanedimethanamine,N1,N4-bis[(2-nitrophenyl)methyl]-, hydrochloride (1:2)
    • 1,4-Cyclohexanebis(methylamine), N,N'-bis(2-nitrobenzyl)-, dihydrochloride
    • N,N'-[Cyclohexane-1,4-diylbis(methylene)]bis[1-(2-nitrophenyl)methanamine]--hydrogen chloride (1/2)
    • N,N'-Bis(2-nitrobenzyl)-1,4-cyclohexanebis(methylamine) dihydrochloride
    • 1254-73-5
    • DTXSID00925123
    • Benzylamine, N,N'-(1,4-cyclohexylenedimethylene)bis(2-nitro-, dihydrochloride
    • N,N'-(1,4-Cyclohexylenedimethylene)bis(2-nitrobenzylamine) dihydrochloride
    • Inchi: 1S/C22H28N4O4.2ClH/c27-25(28)21-7-3-1-5-19(21)15-23-13-17-9-11-18(12-10-17)14-24-16-20-6-2-4-8-22(20)26(29)30;;/h1-8,17-18,23-24H,9-16H2;2*1H
    • InChI Key: IYGJUMCZMKTQPU-UHFFFAOYSA-N
    • SMILES: Cl.Cl.[O-][N+](C1C=CC=CC=1CNCC1CCC(CNCC2C=CC=CC=2[N+](=O)[O-])CC1)=O

Computed Properties

  • Exact Mass: 484.1647
  • Monoisotopic Mass: 484.164411
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 494
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116

Experimental Properties

  • Boiling Point: 553.8°C at 760 mmHg
  • Flash Point: 288.7°C
  • PSA: 110.34
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